molecular formula C9H14O2 B1654414 Methyl bicyclo(2.2.1)heptane-1-carboxylate CAS No. 2287-57-2

Methyl bicyclo(2.2.1)heptane-1-carboxylate

Cat. No.: B1654414
CAS No.: 2287-57-2
M. Wt: 154.21 g/mol
InChI Key: ICBCULSDMSBNNZ-UHFFFAOYSA-N
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Description

Methyl bicyclo(2.2.1)heptane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

2287-57-2

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

methyl bicyclo[2.2.1]heptane-1-carboxylate

InChI

InChI=1S/C9H14O2/c1-11-8(10)9-4-2-7(6-9)3-5-9/h7H,2-6H2,1H3

InChI Key

ICBCULSDMSBNNZ-UHFFFAOYSA-N

SMILES

COC(=O)C12CCC(C1)CC2

Canonical SMILES

COC(=O)C12CCC(C1)CC2

2287-57-2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a pressure reactor made of stainless steel and having an internal volume of 50 ml, 0.025 mmol of [Ru(CO)3Cl2]2 as a ruthenium compound, 0.025 mmol of Co2(CO)8 as a cobalt compound, 0.25 mmol of trioctylammonium chloride as a halide salt, 2.0 mmol of triethylamine as a basic compound, 0.25 mmol of p-cresol as a phenolic compound, and 0.25 mmol of dichloromethane as an organic halide were introduced and mixed at room temperature, and thus a catalyst system was obtained. 5.0 mmol of norbornene and 5.0 mL of methyl formate were added to this catalyst system, subsequently the reactor was purged with nitrogen gas at 0.5 MPa, and the system was maintained for 15 hours at 120° C. Thereafter, the reactor was cooled to room temperature, and the pressure was released. A portion of the remaining organic phase was withdrawn, and the components of the reaction mixture were analyzed by using gas chromatography. According to the analysis results, the amount of methyl norbornane monocarboxylate produced by the reaction was 8.60 mmol (yield in terms of norbornene 86.0%).
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Synthesis routes and methods II

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In a pressure reactor made of stainless steel and having an internal volume of 50 ml, 0.05 mmol of [Ru(CO)3Cl2]2 as a ruthenium compound, 0.05 mmol of Co2(CO)8 as a cobalt compound, and 0.25 mmol of butylmethylpyrrolidinium chloride as a halide salt were introduced and mixed at room temperature, and thus a catalyst system was obtained. 5.0 mmol of norbornene and 5.0 mL of methyl formate were added to this catalyst system, subsequently the reactor was purged with nitrogen gas at 0.5 MPa, and the system was maintained for 15 hours at 120° C. Thereafter, the reactor was cooled to room temperature, and the pressure was released. A portion of the remaining organic phase was withdrawn, and the components of the reaction mixture were analyzed by using gas chromatography. According to the analysis results, the amount of methyl norbornane monocarboxylate produced by the reaction was 7.07 mmol (yield in terms of norbornene 70.7%).
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